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Compound of Interest

Compound Name: Monomethyl! adipate

Cat. No.: B1677414

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Monomethyl adipate, a
significant chemical intermediate. This document details its various synonyms, physicochemical
properties, experimental protocols for its synthesis, and its role in metabolic pathways and
synthetic workflows, making it an essential resource for professionals in research, chemical
synthesis, and drug development.

Chemical Identity and Synonyms

Monomethyl adipate is a monoester of adipic acid. For clarity in chemical literature and
databases, it is crucial to recognize its various synonyms and identifiers.

Table 1: Synonyms and Identifiers for Monomethyl Adipate
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Identifier Type

Identifier

Source

Common Name

Monomethyl adipate

[1]

IUPAC Name

6-Methoxy-6-oxohexanoic acid

[1]

Adipic acid monomethyl ester

[1]

Methyl hydrogen adipate

[1]

Monomethyl hexanedioate

Hexanedioic acid, 1-methyl

ester

5-Carbomethoxypentanoic

acid

Methyl 5-carboxypentanoate

Methyl hemiadipate

[1]

CAS Number 627-91-8 [1]
EC Number 211-019-0

PubChem CID 12328 [2]
ChEBI ID 70855 [1]
Molecular Formula C7H1204 [1]

InChl=1S/C7H1204/c1-11-

InChl 7(10)5-3-2-4-6(8)9/h2-
5H2,1H3,(H,8,9)
UOBSVARXACCLLH-
InChlKey
UHFFFAOYSA-N
SMILES COC(=0)CCCCC(=0)O

Physicochemical Properties
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A comprehensive understanding of the physical and chemical properties of Monomethyl

adipate is essential for its application in research and development.

Table 2: Physicochemical Properties of Monomethyl Adipate

Property Value Conditions Source
Molecular Weight 160.17 g/mol [1]
Appearance Clear cc.)lorless to light

yellow liquid
Melting Point 7-9 °C [1]
Boiling Point 162 °C at 10 mmHg [1]
Density 1.081 g/mL at 25 °C [1]
Refractive Index 1.441 at 20 °C [1]

Flash Point

>110 °C (>230 °F)

Water Solubility

Not miscible or difficult

to mix

logP

0.5

Experimental Protocols

The synthesis of Monomethyl adipate can be achieved through various methods. Below are

detailed protocols for common laboratory-scale syntheses.

Acid-Catalyzed Esterification of Adipic Acid

This method involves the direct esterification of adipic acid with methanol using an acid

catalyst.

Experimental Protocol:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add adipic acid (1.0 eq) and a suitable solvent such as toluene.
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o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid (e.g., 0.05 eq).

» Methanol Addition: Add methanol in excess (e.g., 5-10 eq) to the reaction mixture.

» Reaction: Heat the mixture to reflux and stir for several hours. Monitor the reaction progress
using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
solvent and excess methanol under reduced pressure.

« Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with a
saturated sodium bicarbonate solution to remove unreacted adipic acid and the acid catalyst.
Wash further with brine, dry the organic layer over anhydrous sodium sulfate, and filter.

« |solation: Evaporate the solvent to obtain the crude Monomethyl adipate. Further
purification can be achieved by vacuum distillation.

Lipase-Catalyzed Esterification

Enzymatic synthesis offers a milder and more selective alternative to traditional acid catalysis.
Experimental Protocol:

e Reaction Setup: In a flask, combine adipic acid (1.0 eq) and methanol (e.g., 3-5 eq) in a
suitable organic solvent (e.g., hexane or toluene).

e Enzyme Addition: Add an immobilized lipase, such as Candida antarctica lipase B (Novozym
435), to the mixture.

e Reaction: Incubate the mixture at a controlled temperature (e.g., 40-60 °C) with constant
shaking or stirring. The reaction can be monitored by GC analysis of aliquots.

e Enzyme Removal: Once the desired conversion is reached, filter the reaction mixture to
remove the immobilized enzyme. The enzyme can often be washed and reused.
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 Purification: The filtrate, containing Monomethyl adipate, dimethyl adipate, and unreacted
starting materials, is concentrated under reduced pressure. The product can be purified by
column chromatography or vacuum distillation.

Signaling Pathways and Experimental Workflows

Monomethyl adipate is recognized as a metabolite in dicarboxylic acid metabolism and serves
as a crucial intermediate in various synthetic workflows.

Dicarboxylic Acid Metabolism

Dicarboxylic acids are formed through the w-oxidation of fatty acids. This pathway is an
alternative to the primary [3-oxidation of fatty acids and becomes more significant under
conditions of high lipid load. The resulting dicarboxylic acids are subsequently metabolized via
peroxisomal B-oxidation.[3][4][5] Monomethyl adipate, as a monoester of adipic acid, can be
considered an intermediate or a derivative within this broader metabolic context.

Activation
(Acyl-Coh Synthetase) Dicarboxylyl-CoA
(Endoplasmic Reticulum)

Monomethyl Adipate

. (\ctabolite/Intermediate)

Click to download full resolution via product page

Caption: Generalized pathway of dicarboxylic acid metabolism.

Experimental Workflow: Synthesis of a Histone
Deacetylase (HDAC) Inhibitor Precursor

Monomethyl adipate is a valuable building block in organic synthesis. For instance, it is a key
intermediate in the preparation of certain hydroxamic acid derivatives that act as histone
deacetylase (HDAC) inhibitors, which are of interest in cancer drug development.[1]
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Step 1: Synthesis of Monomethyl Adipoyl Chloride

Monomethyl Adipate Thionyl Chloride (SOCI2)

Reaction

Step 2: Amidation

(Monomethyl Adipoyl Chloride) Substituted Aniline

- J

Reaction

Amide Intermediate

/Step 3: Hydroxamic Acid Formation\

Hydroxylamine (NH20H)

- J/

Reaction

HDAC Inhibitor Precursor
(Hydroxamic Acid Derivative)

N

Click to download full resolution via product page

Caption: Workflow for the synthesis of an HDAC inhibitor precursor.

This guide provides a foundational understanding of Monomethyl adipate for its practical
application in scientific and industrial settings. The compiled data and protocols are intended to
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facilitate further research and development involving this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677414#synonyms-for-monomethyl-adipate-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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